Cas no 339103-34-3 (4-Fluoro-N-(2-morpholino-2-oxoethyl)-N-phenylbenzenesulfonamide)

4-Fluoro-N-(2-morpholino-2-oxoethyl)-N-phenylbenzenesulfonamide is a sulfonamide derivative featuring a morpholino carbonyl group and a fluorophenyl moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a bioactive scaffold. The presence of the fluoro substituent enhances metabolic stability and binding affinity, while the morpholino carbonyl group contributes to improved solubility and pharmacokinetic properties. Its structural complexity allows for versatile applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation. The compound’s well-defined synthesis pathway and purity make it suitable for rigorous biochemical studies and lead optimization efforts.

4-Fluoro-N-(2-morpholino-2-oxoethyl)-N-phenylbenzenesulfonamide structure

339103-34-3 structure

Product Name:4-Fluoro-N-(2-morpholino-2-oxoethyl)-N-phenylbenzenesulfonamide

CAS No:339103-34-3

MF:

MW:

CID:4648829

Update Time:2025-10-25

4-Fluoro-N-(2-morpholino-2-oxoethyl)-N-phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-N-(2-morpholino-2-oxoethyl)-N-phenylbenzenesulfonamide

4-Fluoro-N-(2-morpholino-2-oxoethyl)-N-phenylbenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F161790-25mg	4-Fluoro-N-(2-morpholino-2-oxoethyl)-N-phenylbenzenesulfonamide	339103-34-3		25mg	$ 230.00	2022-06-05
TRC	F161790-50mg	4-Fluoro-N-(2-morpholino-2-oxoethyl)-N-phenylbenzenesulfonamide	339103-34-3		50mg	$ 380.00	2022-06-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00933766-1g	4-Fluoro-N-[2-(morpholin-4-yl)-2-oxoethyl]-N-phenylbenzene-1-sulfonamide	339103-34-3	90%	1g	￥4193.0	2023-04-07
A2B Chem LLC	AI74553-1mg	4-fluoro-N-[2-(morpholin-4-yl)-2-oxoethyl]-N-phenylbenzene-1-sulfonamide	339103-34-3	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI74553-5mg	4-fluoro-N-[2-(morpholin-4-yl)-2-oxoethyl]-N-phenylbenzene-1-sulfonamide	339103-34-3	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI74553-10mg	4-fluoro-N-[2-(morpholin-4-yl)-2-oxoethyl]-N-phenylbenzene-1-sulfonamide	339103-34-3	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI74553-500mg	4-fluoro-N-[2-(morpholin-4-yl)-2-oxoethyl]-N-phenylbenzene-1-sulfonamide	339103-34-3	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI74553-1g	4-fluoro-N-[2-(morpholin-4-yl)-2-oxoethyl]-N-phenylbenzene-1-sulfonamide	339103-34-3	>90%	1g	$1295.00	2024-04-20

4-Fluoro-N-(2-morpholino-2-oxoethyl)-N-phenylbenzenesulfonamide Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
3. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
4. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
5. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-Fluoro-N-(2-morpholino-2-oxoethyl)-N-phenylbenzenesulfonamide

Comprehensive Overview of 4-Fluoro-N-(2-morpholino-2-oxoethyl)-N-phenylbenzenesulfonamide (CAS No. 339103-34-3)

4-Fluoro-N-(2-morpholino-2-oxoethyl)-N-phenylbenzenesulfonamide (CAS No. 339103-34-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This sulfonamide derivative features a fluorobenzene ring, a morpholino moiety, and a phenyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

The compound’s molecular structure (C₁₈H₁₉FN₂O₄S) combines a sulfonamide backbone with a fluoro-substituted aromatic system, which enhances its binding affinity to biological targets. Recent studies highlight its relevance in cancer research and neurodegenerative disease studies, addressing growing public interest in these therapeutic areas. Its CAS number 339103-34-3 is frequently searched in academic databases, reflecting its importance in medicinal chemistry.

From a synthetic perspective, 4-Fluoro-N-(2-morpholino-2-oxoethyl)-N-phenylbenzenesulfonamide is synthesized via multi-step organic reactions, including sulfonylation and amide coupling. The incorporation of a morpholine ring improves solubility and bioavailability, a critical factor in drug design. This aligns with industry demands for ADME-optimized compounds (Absorption, Distribution, Metabolism, Excretion), a hot topic in pharmaceutical forums.

Environmental and green chemistry considerations are also relevant for this compound. Researchers explore solvent-free or catalytic methods to synthesize such derivatives, responding to the global push for sustainable chemistry. The fluorine atom in its structure further contributes to metabolic stability, a key feature in drug longevity discussions.

Analytical characterization of CAS 339103-34-3 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques ensure compliance with regulatory standards, a priority for laboratories worldwide. The compound’s crystallographic data is often requested in peer-reviewed journals, underscoring its structural complexity.

In summary, 4-Fluoro-N-(2-morpholino-2-oxoethyl)-N-phenylbenzenesulfonamide represents a cutting-edge example of modern bioactive molecule design. Its applications span from preclinical drug development to chemical biology, making it a focal point for both academia and industry. As search trends indicate rising queries for “sulfonamide derivatives in medicine” and “fluorinated pharmaceuticals,” this compound’s relevance is poised to grow.